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Compound of Interest

Compound Name: SM-21 maleate

Cat. No.: B15618749 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural clarity is paramount when working with novel compounds. This guide provides

essential safety and logistical information for handling SM-21 maleate, a potent and selective

σ2 receptor antagonist and presynaptic cholinergic modulator. The following protocols and data

are intended to supplement, not replace, institutional safety guidelines and a thorough

understanding of the available literature.

SM-21 maleate, also known as (±)-Tropanyl 2-(4-chlorophenoxy)butanoate maleate, is a

neuroactive compound with potential therapeutic applications.[1] Its ability to modulate

cholinergic systems and interact with sigma-2 receptors necessitates careful handling to

minimize exposure and ensure experimental integrity.[2][3]

Immediate Safety and Handling Precautions
While a specific, comprehensive Safety Data Sheet (SDS) for SM-21 maleate is not publicly

available, the following precautions are based on general principles for handling potent,

powdered neuroactive compounds.

Personal Protective Equipment (PPE) is the final line of defense and must be used diligently.
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PPE Component Specification Purpose

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

can be removed if

contaminated without exposing

the skin.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from airborne

particles and potential

splashes.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Prevents inhalation of fine

powder particles.

Lab Coat/Gown
A dedicated lab coat,

preferably a disposable gown.

Protects personal clothing from

contamination.

Engineering Controls are the primary means of exposure control.

Ventilation: All handling of SM-21 maleate powder, including weighing and solution

preparation, should be conducted in a certified chemical fume hood or a powder containment

hood.

Designated Area: Establish a designated area for handling SM-21 maleate to prevent cross-

contamination.

Operational Plan: From Receipt to Disposal
A structured approach to the entire lifecycle of SM-21 maleate in the laboratory is crucial for

safety and compliance.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store SM-21 maleate in a cool, dry, and well-ventilated area, away from incompatible

materials. Some suppliers recommend storage at room temperature.[4]
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The container should be clearly labeled with the chemical name, CAS number (155059-42-

0), and any relevant hazard warnings.

Weighing and Solution Preparation
Preparation: Before handling the powder, ensure all necessary PPE is correctly donned and

the work area within the fume hood is clean and uncluttered.

Weighing: Use a dedicated set of utensils (spatulas, weigh boats) for SM-21 maleate.

Handle the powder carefully to minimize the generation of airborne dust.

Dissolution: SM-21 maleate is soluble in water up to 25 mM.[4] When preparing stock

solutions, slowly add the solvent to the powder to avoid splashing. For higher concentrations

or different applications, Dimethyl Sulfoxide (DMSO) can be used.

Labeling: Clearly label all prepared solutions with the compound name, concentration,

solvent, and date of preparation.

Spillage and Decontamination
Minor Spills: In case of a small spill of the powder, carefully wipe it up with a damp cloth or

absorbent paper, avoiding the creation of dust. The contaminated material should be placed

in a sealed container for disposal.

Major Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures.

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate cleaning agent, followed by a rinse with water.

Disposal Plan
All waste materials contaminated with SM-21 maleate, including empty containers, used PPE,

and cleaning materials, should be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal.

Quantitative Data
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The following table summarizes the available physical and chemical properties of SM-21
maleate.

Property Value Reference

Chemical Name

(±)-Tropanyl 2-(4-

chlorophenoxy)butanoate

maleate

[1]

Molecular Formula C22H28ClNO7 [4]

Molecular Weight 453.92 g/mol [4]

CAS Number 155059-42-0 [4]

Purity ≥98% (HPLC) [1]

Solubility Soluble to 25 mM in water [4]

Storage Store at Room Temperature [4]

Toxicological Data:

Specific quantitative toxicological data for SM-21 maleate, such as LD50 (median lethal dose)

and occupational exposure limits (OELs), are not readily available in the public domain. As SM-

21 is a derivative of tropine, it is prudent to handle it with care, as tropane alkaloids can be

toxic.[5] In the absence of specific data, it should be treated as a potent compound with

unknown long-term health effects.

Experimental Protocols and Mechanism of Action
SM-21 maleate exerts its effects through two primary mechanisms: antagonism of the sigma-2

(σ2) receptor and modulation of presynaptic cholinergic receptors, which leads to an increase

in acetylcholine (ACh) release.[2][3]

Preparation of Stock Solutions
A general protocol for preparing a stock solution is as follows:
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Calculate the required mass of SM-21 maleate based on the desired concentration and final

volume.

Carefully weigh the SM-21 maleate powder in a fume hood.

Add the appropriate solvent (e.g., sterile water or DMSO) to the powder.

Vortex or sonicate the solution until the compound is fully dissolved.

Sterile-filter the solution if it is to be used in cell culture experiments.

Store the stock solution at an appropriate temperature (typically -20°C or -80°C for long-term

storage).

Signaling Pathways
The following diagrams illustrate the proposed signaling pathways affected by SM-21 maleate.
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SM-21 maleate as a Sigma-2 Receptor Antagonist.
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Presynaptic Cholinergic Modulation by SM-21 maleate.

By adhering to these safety protocols and operational plans, researchers can handle SM-21
maleate responsibly, ensuring a safe laboratory environment while advancing scientific

knowledge. This guide is intended to be a living document, to be updated as more specific

information on the properties and handling of SM-21 maleate becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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